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Compound of Interest

Compound Name: N-Hexacosane-D54

Cat. No.: B12395656

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides essential, step-by-step procedures for the safe
disposal of N-Hexacosane-D54, a deuterated n-alkane.

N-Hexacosane-D54 is not classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] However, adherence to proper
disposal protocols is crucial to maintain a safe laboratory environment and to prevent potential
environmental contamination.

Material Characterization

Understanding the physical and chemical properties of N-Hexacosane-D54 is the first step in
its safe handling and disposal. This data is critical for assessing potential risks and for providing
accurate information to waste disposal services.
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Property Value

Physical State Solid[1][2]

Appearance White Solid[2][3]
Molecular Formula C26D54

Melting Point 56-58 °C

Boiling Point 412 °C

Flash Point 215°C

Autoignition Temperature 201 °C

Solubility in Water <1%

Incompatibilities Strong oxidizing agents

Standard Operating Procedure for Disposal

The recommended method for the disposal of N-Hexacosane-D54 is to engage a licensed
professional waste disposal service. The following procedure outlines the steps for the
collection, storage, and preparation of the material for disposal.

1. Personal Protective Equipment (PPE): Before handling N-Hexacosane-D54 waste, ensure
the following PPE is worn:

o Eye Protection: Safety glasses with side-shields.
» Hand Protection: Chemical-resistant gloves.
» Body Protection: A standard laboratory coat.

o Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator
should be used.

2. Waste Collection:
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o For residual amounts of the solid, carefully sweep or scoop the material to avoid creating
dust.

o Place the collected waste into a clearly labeled, suitable, and closed container. The container
should be made of a material compatible with alkanes.

o For materials used to clean up spills, such as absorbent pads, these should also be placed
in the designated waste container.

3. Waste Storage:
o Store the sealed waste container in a cool, dry, and well-ventilated area.

e The storage area should be away from strong oxidizing agents to prevent any potential
reactions.

o Ensure the container is clearly labeled as "N-Hexacosane-D54 Waste" and includes the
approximate quantity.

4. Engaging a Professional Disposal Service:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup by a licensed professional waste disposal service.

» Provide the waste disposal service with the Safety Data Sheet (SDS) for N-Hexacosane-
D54.

» Follow all institutional and local regulations for the final disposal of chemical waste.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of N-Hexacosane-D54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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